Cas no 1463055-84-6 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile)

• Product Name: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile
• CAS No: 1463055-84-6
• MF: C₁₄H₁₆BN₃O₂
• MW: 269.106742858887
• MDL: MFCD30802385
• CID: 4606238
• PubChem ID: 89826687
• Update Time: 2025-06-13

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile
• SY321839
• SCHEMBL15288091
• CS-0056180
• MFCD30802385
• DB-196004
• 1463055-84-6
• ZFCDHGUCGBYZBN-UHFFFAOYSA-N
• 3-Cyanoindazole-5-boronic Acid Pinacol Ester
• BS-43200
• PB40727
• 3-Cyano-1H-indazole-5-boronic acid pinacol ester
• D79014
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile

• MDL： MFCD30802385
• Inchi： 1S/C14H16BN3O2/c1-13(2)14(3,4)20-15(19-13)9-5-6-11-10(7-9)12(8-16)18-17-11/h5-7H,1-4H3,(H,17,18)
• InChI Key： ZFCDHGUCGBYZBN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C(C#N)=NN3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 269.1335569 g/mol
• Monoisotopic Mass: 269.1335569 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9
• Molecular Weight: 269.11

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile

Introduction to 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile (CAS No. 1463055-84-6)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile (CAS No. 1463055-84-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which include a boron-containing dioxaborolane ring and an indazole moiety with a cyano group. These structural elements contribute to its potential as a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The dioxaborolane ring in 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile is particularly noteworthy due to its stability and reactivity. Boronic esters are widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis. This makes the compound an attractive building block for the preparation of complex molecules with diverse biological activities.

The indazole core of the molecule is another key feature that contributes to its biological significance. Indazoles are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of a cyano group at the 3-position of the indazole ring further enhances its potential as a scaffold for drug discovery. The cyano group can be readily converted into other functional groups through various chemical transformations, making it a versatile handle for further derivatization.

Recent studies have highlighted the importance of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a key intermediate in the synthesis of potent inhibitors of kinases and other protein targets involved in various diseases. Kinase inhibitors are a class of drugs that have shown remarkable efficacy in treating cancers and inflammatory disorders by modulating signaling pathways within cells.

In addition to its role in drug discovery, 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile has also been explored for its potential as a fluorescent probe. The indazole core can be modified to incorporate fluorophores or other imaging agents, enabling its use in cellular imaging and diagnostics. This application is particularly relevant in the context of understanding disease mechanisms at the molecular level and developing targeted therapies.

The synthesis of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach involves the reaction of 1H-indazole-3-carbonitrile with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane under controlled conditions. The resulting product can then be further functionalized using various chemical transformations to generate a wide range of derivatives with tailored properties.

The stability and reactivity of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-3-carbonitrile make it an ideal candidate for high-throughput screening (HTS) campaigns in drug discovery. HTS allows researchers to rapidly evaluate large libraries of compounds for their biological activity against specific targets. By incorporating this compound into HTS workflows, scientists can identify lead molecules with promising therapeutic potential more efficiently.

In conclusion, 5-(4,4,5,5-Tetramethyl-1，3，2-dioxaborolan - 2 - yl) - 1H - indazole - 3 - carbonitrile (CAS No. 1463055 - 84 - 6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for the synthesis of bioactive molecules and drug candidates. As ongoing research continues to uncover new applications and optimize synthetic methods, 5-(4，4，5，5-tetramethyl - 1，3，2-dioxaborolan - 2 - yl) - 1H - indazole - 3 - carbonitrile is poised to play an increasingly important role in the development of innovative therapeutic agents.